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Compound of Interest

Compound Name:
4'-

(Trifluoromethoxy)acetophenone

Cat. No.: B179515 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4'-
(Trifluoromethoxy)acetophenone

This guide provides comprehensive safety and handling information for 4'-
(trifluoromethoxy)acetophenone, tailored for researchers, scientists, and drug development

professionals. The following sections detail the compound's hazards, safe handling procedures,

emergency responses, and physical and chemical properties.

Hazard Identification and Classification
4'-(Trifluoromethoxy)acetophenone is classified as a hazardous chemical. The primary

hazards associated with this compound are skin irritation, serious eye irritation, and potential

respiratory irritation.[1][2][3][4][5] It is also a combustible liquid.[6]

GHS Classification:

Skin Corrosion/Irritation, Category 2[1][3][4][7]

Serious Eye Damage/Eye Irritation, Category 2/2A[1][3][4][7]

Specific Target Organ Toxicity (Single Exposure), Category 3 (Respiratory system)[1][3][4]

Harmful if swallowed (Acute toxicity, Oral), Category 4[5][8]
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Signal Word: Warning[1][2][3][4]

Hazard Statements:

H302: Harmful if swallowed.[5][8]

H315: Causes skin irritation.[1][3][4][5]

H319: Causes serious eye irritation.[1][3][4][5]

H335: May cause respiratory irritation.[2][3]

H227: Combustible liquid.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4'-
(trifluoromethoxy)acetophenone is provided in the table below.

Property Value Source

Molecular Formula C9H7F3O2 [2]

Molecular Weight 204.15 g/mol [6]

Appearance

Light orange to Yellow to

Green clear liquid / Crystalline

Powder

[9]

Density 1.278 g/mL at 25 °C [6][9]

Boiling Point 100 °C [9]

Flash Point 88 °C (190.4 °F) - closed cup [6]

Refractive Index n20/D 1.455 [6][9]

Storage Class 10 - Combustible liquids [6]

Handling and Storage
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Safe Handling:

Ventilation: Use only outdoors or in a well-ventilated area.[1][3][5] Provide appropriate

exhaust ventilation at places where dust or vapors may form.[2]

Personal Contact: Avoid all personal contact, including inhalation of dust, fumes, or vapors.

[5] Do not get in eyes, on skin, or on clothing.[4][10][11]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4][10][11] Do not

eat, drink, or smoke when using this product.[5][8] Contaminated work clothing should not be

allowed out of the workplace.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[4][10][11]

Storage:

Conditions: Store in a cool, dry, and well-ventilated place.[2][3][6][10][11] Keep the container

tightly closed.[2][3][4][10][11]

Incompatibilities: Incompatible with strong oxidizing agents, strong bases, and strong

reducing agents.[4][10][11] Store away from these materials.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended:
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Protection Type Specification Source

Eye/Face Protection

Wear tightly fitting safety

goggles with side-shields. Must

conform to EN 166 (EU) or

NIOSH (US) standards.

[2][3][7]

Skin Protection

Wear impervious, chemical-

resistant gloves (e.g., Nitrile).

Inspect gloves before use.

Wear a lab coat or other

protective clothing to prevent

skin exposure.

[1][2][3][7]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate filter cartridge

(e.g., type ABEK-P2 (EU) or

OV/AG/P99 (US)).

[2][7]

First-Aid Measures
In the event of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Procedure Source

Inhalation

Move the victim to fresh air. If

breathing is difficult, give

oxygen. If not breathing,

provide artificial respiration.

Call a physician.

[1][2][3][4][7]

Skin Contact

Immediately wash off with

soap and plenty of water for at

least 15 minutes. If skin

irritation persists, call a

physician. Remove

contaminated clothing and

wash it before reuse.

[1][2][3][4][7]

Eye Contact

Rinse cautiously and

thoroughly with plenty of water

for at least 15 minutes,

including under the eyelids.

Remove contact lenses, if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[1][2][3][4][7]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water

afterwards. Never give

anything by mouth to an

unconscious person. Call a

physician or poison control

center immediately.

[2][3]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[1][2][10] Water mist may be used to cool closed containers.[1][10]

Specific Hazards: The material is combustible.[1] Hazardous combustion products include

carbon oxides (CO, CO2) and hydrogen fluoride.[1][2][7] Containers may explode when

heated.[1]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][7]

Accidental Release:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition.[3][4][7] Avoid breathing vapors, mist, or gas and prevent

contact with skin and eyes.[2][3]

Environmental Precautions: Prevent the product from entering drains.[2]

Containment and Cleanup: Use non-sparking tools. For spills, sweep up or soak up with inert

absorbent material (e.g., sand, silica gel) and shovel into a suitable, closed container for

disposal.[1][2][3]

Toxicity and Experimental Protocols
Detailed toxicological properties of 4'-(trifluoromethoxy)acetophenone have not been

thoroughly investigated.[2] The available safety data sheets indicate hazards based on

classification rules but do not provide specific quantitative toxicity data (e.g., LD50 or LC50

values) or the detailed experimental protocols used to determine these classifications. Access

to the full, original study reports would be required for a comprehensive review of the

methodologies.
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Toxicity Endpoint Result Source

Acute Toxicity No data available [2]

Skin Corrosion/Irritation Causes skin irritation [1][2][3][4]

Serious Eye Damage/Irritation Causes serious eye irritation [1][2][3][4]

Carcinogenicity

No component of this product

present at levels greater than

or equal to 0.1% is identified

as a probable, possible, or

confirmed human carcinogen

by IARC.

[2]

Visual Workflow for Chemical Spill Response
The following diagram outlines the logical workflow for safely handling an accidental spill of 4'-
(trifluoromethoxy)acetophenone.

Phase 1: Assessment & Isolation Phase 2: Containment & Cleanup Phase 3: Decontamination & Disposal

Spill Occurs Assess Hazard
(Size, Location, Ventilation)

Isolate Area
(Restrict access, Remove ignition sources)

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
(Use inert absorbent material)

Clean Up Spill
(Collect material with non-sparking tools)

Decontaminate Area
& Equipment

Package Waste
(Label sealed container)

Dispose of Waste
(Follow institutional/local regulations) EndSpill Response Complete

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of 4'-(trifluoromethoxy)acetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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